(R)-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine

• Molecular Formula: C9H11BrClNO
• Molecular Weight: 264.54 g/mol
• IUPAC Name: (1R)-1-(5-bromo-2-chlorophenyl)-2-methoxyethanamine
• InChI: InChI=1S/C9H11BrClNO/c1-13-5-9(12)7-4-6(10)2-3-8(7)11/h2-4,9H,5,12H2,1H3/t9-/m0/s1
• InChI Key: NZDOAJZUBGTPHG-VIFPVBQESA-N
• Isomeric SMILES: COC[C@@H](C1=C(C=CC(=C1)Br)Cl)N
• Canonical SMILES: COCC(C1=C(C=CC(=C1)Br)Cl)N

Description

(R)-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine is a chiral secondary amine featuring a substituted phenyl ring (5-bromo-2-chloro) and a 2-methoxyethylamine chain. Its R-configuration at the chiral center distinguishes it from its enantiomer, which may exhibit differing biological or chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Chlorination: The chlorination of the phenyl ring can be carried out using chlorine gas (Cl2) or thionyl chloride (SOCl2) under controlled conditions.

Amine Formation: The final step involves the formation of the ethanamine chain, which can be achieved through reductive amination using an appropriate amine precursor and a reducing agent such as sodium cyanoborohydride (NaBH3CN).

Industrial Production Methods

Industrial production of ®-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization, chromatography, and distillation are employed to obtain the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions

®-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to obtain reduced derivatives.

Substitution: The bromine and chlorine atoms on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents include sodium methoxide (NaOCH3) or potassium thiolate (KSR).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium methoxide (NaOCH3) in methanol.

Major Products Formed

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Corresponding alcohols or amines.

Substitution: Phenyl derivatives with different substituents.

Scientific Research Applications

®-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine has various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activity and interactions with biological targets.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of ®-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to downstream effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Electronic Differences

• Halogen vs.
• Chirality : The R-configuration may improve binding affinity in enantioselective biological targets compared to racemic mixtures or S-enantiomers .
• Chain Modifications : The trifluoroethyl group in introduces strong electron-withdrawing effects, while the benzoxazole moiety in adds aromaticity and hydrogen-bonding capacity.

Physicochemical Properties

• Solubility : The methoxy group in the target compound enhances hydrophilicity relative to trifluoroethyl or benzoxazole-containing analogs .
• Polarity : The electron-withdrawing halogens (Br, Cl) increase dipole moments compared to ethoxy or methoxy-substituted phenyl rings .

Research Findings and Data

Computational Insights

• Hardness/Softness : The target compound’s absolute hardness (η) may be lower than trifluoroethyl analogs due to reduced electron-withdrawing effects, favoring soft acid-base interactions .

Biological Activity

(R)-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial applications. This article reviews the synthesis, biological activity, and research findings related to this compound, drawing from diverse scientific sources.

• Molecular Formula : C₉H₁₃BrClN
• Molecular Weight : 232.56 g/mol
• CAS Number : 915095-85-1

Synthesis

The synthesis of (R)-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine involves the reaction of 5-bromo-2-chlorobenzaldehyde with 2-methoxyethylamine. The process typically requires controlled conditions to ensure the desired stereochemistry and purity.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of compounds similar to (R)-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine exhibit significant antimicrobial properties. For instance, a compound with a similar structure showed minimal inhibitory concentrations (MICs) against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with values as low as 1 µg/mL for S. aureus .

Table 1: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio
Compound A	Staphylococcus aureus	1	1	1
Compound B	Escherichia coli	16	32	2
(R)-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine	TBD	TBD	TBD	TBD

The mechanism by which (R)-1-(5-Bromo-2-chlorophenyl)-2-methoxyethan-1-amine exerts its antimicrobial effects may involve interference with bacterial cell division processes. Preliminary research suggests that it may target the FtsZ protein, which is critical for bacterial cytokinesis . This interaction could inhibit the GTP binding site of FtsZ, leading to disrupted cell division and ultimately bacterial cell death.

Case Studies

A case study involving the evaluation of various substituted phenyl compounds highlighted the effectiveness of halogenated derivatives in enhancing antimicrobial activity. The study found that compounds with bromine and chlorine substitutions demonstrated increased potency against resistant strains of bacteria, indicating a structure-activity relationship that favors halogenation .